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Abstract
YX-2-107 is a potent and selective proteolysis-targeting chimera (PROTAC) designed to

degrade cyclin-dependent kinase 6 (CDK6).[1][2][3][4] As a bifunctional molecule, YX-2-107
recruits an E3 ubiquitin ligase to CDK6, leading to its ubiquitination and subsequent

degradation by the proteasome.[2][5] This targeted degradation of CDK6 offers a promising

therapeutic strategy for malignancies dependent on CDK6, such as Philadelphia chromosome-

positive (Ph+) acute lymphoblastic leukemia (ALL).[1][2][3][5] These application notes provide

detailed protocols for the in vitro use of YX-2-107, including recommended treatment

concentrations and methodologies for assessing its biological effects in cell culture.

Mechanism of Action
YX-2-107 functions by selectively inducing the degradation of CDK6.[1][2][3] This degradation

leads to the inhibition of retinoblastoma (RB) protein phosphorylation and a subsequent

decrease in the expression of the transcription factor FOXM1, both of which are downstream

effectors of CDK6 activity.[1][2][6] The selective degradation of CDK6 disrupts the cell cycle,

leading to an inhibition of S-phase entry in sensitive cell lines.[1][3][6] YX-2-107 has
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demonstrated a high potency for CDK6 degradation with an IC50 value of approximately 4.4

nM.[1][2][3][4]

Data Presentation
In Vitro Efficacy of YX-2-107
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Cell Line
Concentration(
s)

Incubation
Time

Observed
Effect

Reference(s)

BV173
1.6, 8, 40, 200,

1000 nM
4 hours

Selective

degradation of

CDK6.

[1][3][4]

BV173 2000 nM 48 hours
Inhibition of S-

phase entry.
[1][3]

SUP-B15 2000 nM 48 hours
Inhibition of S-

phase entry.
[1][3]

BV173 2000 nM 72 hours

Inhibition of RB

phosphorylation

and FOXM1

expression.

[1][3][4]

SUP-B15 2000 nM 72 hours

Inhibition of RB

phosphorylation

and FOXM1

expression.

[1][3][4]

Ph-like (MUTZ-5,

MHH-CALL-4)
Not specified Not specified

Inhibition of S

phase and

selective

degradation of

CDK6.

[6]

MLL-rearranged

(SEM)
Not specified Not specified

Inhibition of S

phase and

selective

degradation of

CDK6.

[6]

Jurkat (T-ALL) Not specified Not specified

Marked decrease

in CDK6 levels

with no effect on

S phase.

[6]
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Experimental Protocols
Cell Culture and Treatment with YX-2-107
Materials:

Cell line of interest (e.g., BV173, SUP-B15)

Appropriate cell culture medium and supplements

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

YX-2-107 (stock solution prepared in DMSO)

DMSO (vehicle control)

Tissue culture plates/flasks

Incubator (37°C, 5% CO2)

Protocol:

Culture cells in the appropriate medium supplemented with FBS and penicillin-streptomycin

in a humidified incubator at 37°C with 5% CO2.

Seed cells at a density appropriate for the specific assay to be performed.

Prepare a stock solution of YX-2-107 in DMSO. For long-term storage, aliquot the stock

solution and store at -20°C for up to one month or -80°C for up to six months. Avoid repeated

freeze-thaw cycles.

On the day of the experiment, dilute the YX-2-107 stock solution to the desired final

concentrations in fresh cell culture medium. Also, prepare a vehicle control with the same

final concentration of DMSO as the highest YX-2-107 treatment group.

Remove the old medium from the cells and replace it with the medium containing the various

concentrations of YX-2-107 or the vehicle control.
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Incubate the cells for the desired period (e.g., 4, 48, or 72 hours) before proceeding with

downstream analysis.

Western Blot Analysis for CDK6, Phospho-RB, and
FOXM1
Materials:

Treated and untreated cell pellets

RIPA buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

Laemmli sample buffer

SDS-PAGE gels

Western blot running and transfer apparatus

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-CDK6, anti-phospho-RB, anti-FOXM1, anti-GAPDH or β-actin)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Imaging system

Protocol:

After treatment with YX-2-107, harvest cells and lyse them in RIPA buffer.

Determine the protein concentration of each lysate using a BCA assay.
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Normalize the protein concentrations and prepare lysates for SDS-PAGE by adding Laemmli

sample buffer and boiling.

Load equal amounts of protein per lane onto an SDS-PAGE gel and perform electrophoresis.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Apply ECL substrate and visualize the protein bands using an imaging system.

Cell Cycle Analysis by Flow Cytometry
Materials:

Treated and untreated cells

Phosphate-buffered saline (PBS)

70% ethanol (ice-cold)

RNase A

Propidium iodide (PI) staining solution

Flow cytometer

Protocol:

Harvest the cells after YX-2-107 treatment and wash them with PBS.

Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.
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Incubate the fixed cells at -20°C for at least 2 hours.

Wash the cells with PBS to remove the ethanol.

Resuspend the cells in PI staining solution containing RNase A.

Incubate the cells in the dark for 30 minutes at room temperature.

Analyze the cell cycle distribution using a flow cytometer.
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Caption: Mechanism of action of YX-2-107 as a CDK6-degrading PROTAC.
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Caption: General experimental workflow for in vitro studies of YX-2-107.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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